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Critical Safety Notice: Chemical Identifier
BM152054 Not Found

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BM152054

Cat. No.: B1662703

Initial searches for the identifier "BM152054" in publicly available chemical databases and
safety data sheet (SDS) repositories did not yield a match. This identifier may be an internal
product code, a batch number, or a typographical error. Providing specific disposal procedures
without accurate identification of the chemical would be unsafe and could result in regulatory
non-compliance and significant safety risks.

The cornerstone of safe laboratory practice is the accurate identification of chemical
substances and a thorough understanding of their specific hazards. This information is
provided by the manufacturer in the Safety Data Sheet (SDS).

Therefore, before proceeding with any handling or disposal, it is imperative to identify the
chemical.

Immediate Action Required: Identify the Substance

Researchers, scientists, and drug development professionals must take the following steps to
ensure safe disposal:

o Locate the Original Container: The manufacturer's label on the original container is the most
reliable source of information. It will provide the chemical name, manufacturer, and often a
product number that can be used to find the SDS.

o Contact the Manufacturer or Supplier: If you have the product number or other identifying
information from the container, contact the manufacturer or supplier directly to request the
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Safety Data Sheet (SDS) for "BM152054".

e Consult Your Environmental Health & Safety (EHS) Department: Your institution's EHS
department is a critical resource. Provide them with all available information. They are
trained to manage unidentified chemicals and can provide guidance compliant with local,
state, and federal regulations.

General Protocol for Laboratory Chemical Waste
Disposal

Once the chemical has been identified and the SDS has been obtained, a general procedure
for disposal can be followed in consultation with your institution's EHS office. The following is a

generalized workflow.

Information for EHS Consultation Description

The full, unambiguous name of the chemical
from the SDS.

Chemical Name

The unique Chemical Abstracts Service registry
CAS Number

number.
Physical State Solid, liquid, or gas.
Quantity The approximate volume or mass of the waste.
Key hazards identified in the SDS (e.g.,
Hazards . .
flammable, corrosive, toxic).
_ The material and condition of the waste
Container Type

container.

Experimental Protocols: General Chemical Waste
Segregation and Storage

The following is a generalized protocol for the segregation and temporary storage of chemical
waste pending disposal. This is not a substitute for the specific instructions in the chemical's
SDS.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE as specified in the
SDS, including safety goggles, a lab coat, and chemical-resistant gloves.

o Waste Container: Select a waste container that is chemically compatible with the substance,
in good condition, and has a secure, leak-proof lid.

o Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical
name(s), and the associated hazards.

e Segregation: Store the waste container in a designated satellite accumulation area. Ensure it
is segregated from incompatible materials as per the SDS.

e Arrange Pickup: Contact your EHS department to schedule a waste pickup. Do not allow
waste to accumulate.

Mandatory Visualization: General Chemical Disposal
Workflow

The following diagram illustrates a standard, safety-first workflow for the disposal of any

laboratory chemical.
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Phase 1: Identification & Preparation
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Y
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Phase 3: Disposal Procedure
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Y

6. Store in Designated
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Y

7. Schedule Waste Pickup
with EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: General workflow for safe laboratory chemical disposal.
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 To cite this document: BenchChem. [Critical Safety Notice: Chemical Identifier BM152054
Not Found]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662703#bm152054-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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